Cas no 4755-89-9 (1-(3-ethyl-5,5,6,8,8-pentamethyl-tetralin-2-yl)ethanone)

• Product Name: 1-(3-ethyl-5,5,6,8,8-pentamethyl-tetralin-2-yl)ethanone
• CAS No: 4755-89-9
• MF: C₁₉H₂₈O
• MW: 272.425025939941
• CID: 333988
• PubChem ID: 226717
• Update Time: 2025-04-19

1-(3-ethyl-5,5,6,8,8-pentamethyl-tetralin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethyl-5,5,6,8,8-pentamethyl-tetralin-2-yl)ethanone
• 1-(3-ethyl-5,5,6,8,8-pentamethyl-6,7-dihydronaphthalen-2-yl)ethanone
• 1,1,3,4,4-Pentamethyl-6-aethyl-7-acetyl-tetralin
• NSC17430
• NSC-17430
• 4755-89-9
• SCHEMBL8853596

• Inchi： 1S/C19H28O/c1-8-14-9-17-16(10-15(14)13(3)20)18(4,5)11-12(2)19(17,6)7/h9-10,12H,8,11H2,1-7H3
• InChI Key： LMPKSOXFUSKMGB-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(CC)=CC2=C(C=1)C(C)(C)CC(C)C2(C)C

Computed Properties

• Exact Mass: 272.21400
• Monoisotopic Mass: 272.214016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 5.8

Experimental Properties

• Density: 0.915
• Boiling Point: 371°Cat760mmHg
• Flash Point: 156.1°C
• Refractive Index: 1.489
• PSA: 17.07000
• LogP: 5.04660